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Compound of Interest

Compound Name: 3,4-Dimethyloctane

Cat. No.: B100316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethyloctane is a branched-chain alkane with the molecular formula C10H22.[1] It is a

colorless liquid at room temperature and is non-polar, making it soluble in organic solvents and

insoluble in water.[1] The branching in its structure gives it a lower density and higher stability

compared to its straight-chain isomer, n-decane.[1] While direct and extensive research on the

specific applications of 3,4-dimethyloctane in materials science is limited, its properties as a

branched alkane suggest several potential areas of use. Branched alkanes are utilized in the

production of plastics and as lubricating oils due to their viscosity characteristics.[2][3] This

document outlines potential applications and hypothetical experimental protocols to explore the

utility of 3,4-dimethyloctane in materials science, drawing parallels from the known

applications of similar branched alkanes.

Physicochemical Properties of 3,4-Dimethyloctane
A summary of the key physical and chemical properties of 3,4-dimethyloctane is presented

below. These properties are crucial for determining its suitability for various applications in

materials science.
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Property Value Reference

Molecular Formula C10H22 [1][4][5]

Molecular Weight 142.28 g/mol [4][5]

Boiling Point 166 °C [6]

Critical Temperature 336 °C [6]

Critical Pressure 20.4 atm [6]

Critical Volume 587.29 ml/mol [6]

IUPAC Name 3,4-dimethyloctane [4][5]

Potential Applications in Materials Science
Based on the known properties of branched alkanes, 3,4-dimethyloctane could potentially be

used in the following areas:

Polymer Synthesis and Processing: Branched alkanes can serve as monomers or building

blocks in the synthesis of various polymers and plastics.[2][3] The branching can affect the

physical properties of the resulting polymer, such as density, tensile strength, and melting

point.[7]

Lubricants: Certain branched alkanes are used in lubricating oils due to their viscosity

properties.[2][3] The branched structure can influence the flow characteristics and thermal

stability of the lubricant.

Solvents in Material Synthesis: As a non-polar organic solvent, 3,4-dimethyloctane could be

a suitable medium for the synthesis of non-polar materials or for processing polymers.[1] In

solid-phase synthesis, the choice of solvent is critical as it must swell the resin to allow

access to reactive sites.[8]

Phase Change Materials (PCMs): Alkanes are a well-known class of solid-liquid PCMs used

for thermal energy storage. The branching in 3,4-dimethyloctane would influence its melting

point and latent heat of fusion, key parameters for PCM applications.
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Hypothetical Experimental Protocols
The following are detailed, hypothetical protocols for investigating the potential applications of

3,4-dimethyloctane in materials science.

Protocol 1: Investigation of 3,4-Dimethyloctane as a Co-
monomer in Polymer Synthesis
Objective: To synthesize a copolymer using 3,4-dimethyloctane as a co-monomer and to

characterize the resulting polymer's properties.

Materials:

3,4-Dimethyloctane

Primary monomer (e.g., ethylene, propylene)

Ziegler-Natta catalyst (e.g., triethylaluminium and titanium(IV) chloride)[7]

High-pressure reactor

Solvent (e.g., toluene)

Methanol (for quenching)

Characterization equipment: Gel Permeation Chromatography (GPC), Differential Scanning

Calorimetry (DSC), Thermogravimetric Analysis (TGA), Tensile Tester.

Procedure:

Dry all glassware and the reactor thoroughly.

Add the solvent and the Ziegler-Natta catalyst components to the reactor under an inert

atmosphere (e.g., nitrogen or argon).

Introduce the primary monomer and 3,4-dimethyloctane into the reactor at a specific molar

ratio.
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Pressurize the reactor with the primary monomer gas (if applicable) and heat to the desired

reaction temperature.

Maintain the reaction for a set period, monitoring temperature and pressure.

Quench the reaction by adding methanol.

Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

Filter and dry the polymer under vacuum.

Characterize the polymer's molecular weight (GPC), thermal properties (DSC, TGA), and

mechanical properties (tensile testing).

Expected Outcome: The incorporation of 3,4-dimethyloctane is expected to lower the density

and potentially the melting point and tensile strength of the resulting polymer compared to the

homopolymer of the primary monomer.[7]

Protocol 2: Evaluation of 3,4-Dimethyloctane as a
Lubricant Additive
Objective: To assess the effect of adding 3,4-dimethyloctane to a base lubricant oil on its

viscosity and thermal stability.

Materials:

3,4-Dimethyloctane

Base lubricant oil (e.g., mineral oil)

Viscometer

Thermogravimetric Analyzer (TGA)

Four-ball wear tester

Procedure:
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Prepare a series of lubricant blends by adding varying concentrations of 3,4-dimethyloctane
to the base oil.

Measure the kinematic viscosity of each blend at different temperatures (e.g., 40 °C and 100

°C) using a viscometer.

Calculate the viscosity index for each blend.

Evaluate the thermal stability of the blends using TGA by determining the onset of

decomposition temperature.

Assess the anti-wear properties of the blends using a four-ball wear tester.

Expected Outcome: The addition of 3,4-dimethyloctane may alter the viscosity-temperature

characteristics of the base oil. Its branched structure could potentially improve the lubricant's

performance under certain conditions.
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Click to download full resolution via product page

Caption: Experimental workflows for investigating 3,4-dimethyloctane in materials science.
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Caption: Logical relationships between properties and applications of 3,4-dimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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